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Compound of Interest

Compound Name: Diethyl 2-(bromomethyl)malonate

Cat. No.: B1601786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the core physicochemical properties of Diethyl 2-
(bromomethyl)malonate, a key reagent in organic synthesis. The information is presented to

be readily accessible for professionals in research and development.

Core Molecular Data
The fundamental molecular characteristics of Diethyl 2-(bromomethyl)malonate are

summarized below. These values are critical for stoichiometric calculations, analytical

characterization, and interpretation of experimental results.

Property Value Reference

Molecular Formula C₈H₁₃BrO₄ [1][2]

Molecular Weight 253.09 g/mol [1][2][3]

CAS Number 34762-17-9 [1][2]

Determination of Physicochemical Properties:
Standard Protocols
The molecular formula and weight of a compound like Diethyl 2-(bromomethyl)malonate are

determined through a combination of analytical techniques.
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Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which helps to confirm the elemental composition and thus the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule, confirming the connectivity of atoms and the

number of protons and carbons, which validates the molecular formula.

Elemental Analysis: This method provides the percentage composition of the individual

elements (carbon, hydrogen, oxygen, bromine) in the compound. The results are used to

derive the empirical formula, which can then be compared with the molecular formula

obtained from mass spectrometry.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its atomic constituents, and its overall

molecular properties can be visualized as a direct logical flow.
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Figure 1: Relationship between Compound Name, Formula, and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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